2-((3-(3,5-dimethylphenyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-6-methyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H27N3O3S2/c1-13-7-14(2)9-16(8-13)25-21(27)20-18(10-15(3)30-20)24-22(25)29-12-19(26)23-11-17-5-4-6-28-17/h7-9,15,17H,4-6,10-12H2,1-3H3,(H,23,26)
• InChI Key: NKDVWIVUQSSYCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3CCCO3)C4=CC(=CC(=C4)C)C
• Molecular Formula: C22H27N3O3S2
• Molecular Weight: 445.6 g/mol

Description

2-((3-(3,5-dimethylphenyl)-6-methyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H27N3O3S2 and its molecular weight is 445.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

A series of compounds, including pyrimidinones and oxazinones, have been synthesized with potential antimicrobial activities. These compounds were derived from various starting materials, aiming to explore their effectiveness against bacterial and fungal infections. The antimicrobial screening showed promising results, comparing favorably with standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Heterocyclic Derivatives and Structural Analysis

The formation and structure determination of compounds derived from heterocyclic derivatives have been explored, highlighting the versatility of these compounds in synthesizing novel structures with potential pharmaceutical applications. X-Ray structure determination has provided insights into their molecular configurations (Banfield et al., 1987).

Anti-Inflammatory and Analgesic Agents

Novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, showcasing anti-inflammatory and analgesic properties. These compounds were evaluated for their COX-1/COX-2 inhibitory activities, presenting significant potential as therapeutic agents (Abu‐Hashem et al., 2020).

Molecular and Crystallographic Studies

The structural analysis of certain pyrimidin-2-ylsulfanylacetamides has been conducted, focusing on their molecular conformations and interactions. These studies are crucial for understanding the physicochemical properties of these compounds, which can inform their pharmacological applications (Subasri et al., 2016).

Antitumor Activity

Research into the antitumor activities of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives has been carried out, identifying several compounds with promising inhibitory effects against various cancer cell lines. These findings underscore the potential of these compounds in developing new cancer treatments (Hafez & El-Gazzar, 2017).